Cas no 240490-01-1 (N-Ethyl-4-trifluoromethanesulfonylaniline)

• Product Name: N-Ethyl-4-trifluoromethanesulfonylaniline
• CAS No: 240490-01-1
• MF: C₉H₁₀F₃NO₂S
• MW: 253.241411685944
• MDL: MFCD01631696
• CID: 245633
• PubChem ID: 2777827
• Update Time: 2025-11-02

N-Ethyl-4-trifluoromethanesulfonylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N-ethyl-4-[(trifluoromethyl)sulfonyl]-
• 2-AMINO-3-(METHYLTHIOMETHYL)BENZOTRIFLUOROIDE
• 4-(TrifluoroMethylsulfonyl)-N-ethylaniline
• N-ethyl-4-(trifluoromethylsulfonyl)aniline
• MFCD01631696
• 240490-01-1
• N-Ethyl-4-(trifluoromethanesulfonyl)aniline
• N-ethyl-4-trifluoromethanesulfonylaniline
• Z372962740
• CCG-301565
• EN300-60163
• IKTMMIOBUXJEOM-UHFFFAOYSA-N
• A817062
• 4-(Trifluoromethylsulphonyl)-N-ethylaniline
• 4-(trifluoromethylsulfonyl)-N-ethylaniline, AldrichCPR
• DTXSID60380673
• N-Ethyl-4-((trifluoromethyl)sulfonyl)aniline
• AKOS008105152
• N-Ethyl-4-trifluoromethanesulfonylaniline

• MDL： MFCD01631696
• Inchi： 1S/C9H10F3NO2S/c1-2-13-7-3-5-8(6-4-7)16(14,15)9(10,11)12/h3-6,13H,2H2,1H3
• InChI Key： IKTMMIOBUXJEOM-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(C1C=CC(=CC=1)NCC)(=O)=O

Computed Properties

• Exact Mass: 253.0385
• Monoisotopic Mass: 253.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.6A^2

Experimental Properties

• PSA: 46.17

Additional information on N-Ethyl-4-trifluoromethanesulfonylaniline

Comprehensive Overview of N-Ethyl-4-trifluoromethanesulfonylaniline (CAS No. 240490-01-1)

N-Ethyl-4-trifluoromethanesulfonylaniline (CAS No. 240490-01-1) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring an ethyl group and a trifluoromethanesulfonyl moiety, makes it a valuable building block for designing high-performance materials and bioactive molecules. The compound’s trifluoromethyl group enhances its lipophilicity and metabolic stability, a feature increasingly sought after in drug discovery and material science applications.

In recent years, the demand for fluorinated compounds like N-Ethyl-4-trifluoromethanesulfonylaniline has surged due to their pivotal role in developing next-generation pharmaceuticals and electronic materials. Researchers and manufacturers frequently search for CAS 240490-01-1 suppliers, synthesis methods, and applications in OLED technology, reflecting the compound’s relevance in cutting-edge industries. Its compatibility with cross-coupling reactions and catalysis further broadens its utility in organic synthesis.

The compound’s thermal stability and solubility in common organic solvents make it a preferred choice for laboratories and industrial-scale production. A trending topic in forums and academic discussions revolves around optimizing green chemistry approaches for its synthesis, aligning with global sustainability goals. Questions like "How to purify N-Ethyl-4-trifluoromethanesulfonylaniline?" or "Role of CAS 240490-01-1 in photovoltaics" highlight user interest in practical and innovative applications.

From a technical perspective, N-Ethyl-4-trifluoromethanesulfonylaniline exhibits excellent electron-withdrawing properties, making it a candidate for conductive polymers and non-linear optical materials. Its aniline derivative structure also opens doors for modifications in dye chemistry and catalysis. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structural integrity.

As industries pivot toward high-value specialty chemicals, CAS 240490-01-1 stands out for its versatility. Whether in academic research or industrial R&D, this compound continues to inspire innovations. For those exploring fluorinated anilines or sulfonyl-based intermediates, understanding its properties and applications is essential for driving future breakthroughs.